Cas no 141234-10-8 (1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro-)
141234-10-8 structure
Product Name:1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro-
CAS No:141234-10-8
MF:C7H9N3O3
MW:183.164661169052
CID:1301899
Update Time:2024-08-03
1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro-
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- Inchi: 1S/C7H9N3O3/c1-3-9-5(2)7(10(12)13)6(4-11)8-9/h4H,3H2,1-2H3
- InChI Key: JWZNYJSWFORDML-UHFFFAOYSA-N
- SMILES: N1(CC)C(C)=C([N+]([O-])=O)C(C=O)=N1
Computed Properties
- Exact Mass: 183.06447
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 333.8±42.0 °C(Predicted)
- PSA: 78.03
- pka: -3.66±0.10(Predicted)
1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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